Cas no 321385-84-6 (2-(3,5-Dimethyl-1H-pyrazol-1-yl)-5-pyrimidinecarbonitrile)

• Product Name: 2-(3,5-Dimethyl-1H-pyrazol-1-yl)-5-pyrimidinecarbonitrile
• CAS No: 321385-84-6
• MF: C₁₀H₉N₅
• MW: 199
• MDL: MFCD00201990
• CID: 4645831
• Update Time: 2025-05-19

2-(3,5-Dimethyl-1H-pyrazol-1-yl)-5-pyrimidinecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-Dimethyl-1H-pyrazol-1-yl)-5-pyrimidinecarbonitrile

• MDL： MFCD00201990

Additional information on 2-(3,5-Dimethyl-1H-pyrazol-1-yl)-5-pyrimidinecarbonitrile

Comprehensive Overview of 2-(3,5-Dimethyl-1H-pyrazol-1-yl)-5-pyrimidinecarbonitrile (CAS No. 321385-84-6)

2-(3,5-Dimethyl-1H-pyrazol-1-yl)-5-pyrimidinecarbonitrile, with the CAS number 321385-84-6, is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyrimidine family, which is known for its diverse biological activities. The presence of both pyrazole and pyrimidine rings in its structure makes it a versatile intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to interact with various biological targets.

The compound's unique structure, featuring a cyano group at the 5-position of the pyrimidine ring, enhances its reactivity and makes it a valuable building block in organic synthesis. Recent studies have explored its role in developing kinase inhibitors, which are crucial in treating diseases like cancer and inflammatory disorders. The 3,5-dimethylpyrazole moiety further contributes to its stability and bioavailability, making it a promising candidate for further investigation. As the demand for novel therapeutic agents grows, 2-(3,5-Dimethyl-1H-pyrazol-1-yl)-5-pyrimidinecarbonitrile continues to be a focal point in medicinal chemistry.

In addition to its pharmaceutical applications, this compound has also shown potential in agrochemical research. Its structural features align with the requirements for designing new pesticides and herbicides, addressing the global need for sustainable crop protection solutions. The pyrimidinecarbonitrile scaffold is particularly attractive due to its ability to mimic natural substrates, enabling targeted action against pests while minimizing environmental impact. This dual applicability in both human health and agriculture underscores the compound's significance in modern science.

From a synthetic perspective, 2-(3,5-Dimethyl-1H-pyrazol-1-yl)-5-pyrimidinecarbonitrile can be prepared through multi-step reactions involving condensation and cyclization processes. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling reactions have been employed to improve yield and purity. These methodologies align with the growing trend toward green chemistry, emphasizing efficiency and reduced waste. Researchers are also exploring its derivatives to expand the scope of its applications, leveraging computational tools like molecular docking to predict biological activity.

The compound's physicochemical properties, including solubility, melting point, and stability, have been extensively studied to ensure its suitability for various applications. Its logP value and hydrogen bonding capacity are critical parameters in drug design, influencing absorption and distribution within biological systems. These characteristics are often discussed in forums and publications focused on ADME (Absorption, Distribution, Metabolism, and Excretion) profiling, a hot topic in pharmaceutical development.

As interest in personalized medicine and targeted therapies rises, compounds like 2-(3,5-Dimethyl-1H-pyrazol-1-yl)-5-pyrimidinecarbonitrile are gaining traction. Its modular structure allows for easy modification, enabling researchers to tailor its properties for specific therapeutic needs. This adaptability is particularly relevant in the context of drug repurposing, where existing compounds are evaluated for new indications. The compound's potential in addressing antibiotic resistance and rare diseases is also being explored, reflecting broader trends in biomedical research.

In summary, 2-(3,5-Dimethyl-1H-pyrazol-1-yl)-5-pyrimidinecarbonitrile (CAS No. 321385-84-6) is a multifaceted compound with wide-ranging applications in pharmaceuticals and agrochemicals. Its structural versatility, combined with advancements in synthetic and computational chemistry, positions it as a key player in the development of next-generation therapeutics and crop protection agents. As research continues to uncover its full potential, this compound is poised to make significant contributions to science and industry.